2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide

• IUPAC Name: 2-acetamido-4-(2,4-dimethylphenyl)thiophene-3-carboxamide
• InChI: InChI=1S/C15H16N2O2S/c1-8-4-5-11(9(2)6-8)12-7-20-15(17-10(3)18)13(12)14(16)19/h4-7H,1-3H3,(H2,16,19)(H,17,18)
• InChI Key: XKRZUMKXUZSREM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=C2C(=O)N)NC(=O)C)C
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide typically involves multi-step organic reactions. One common method includes the acylation of aniline derivatives followed by cyclization to form the thiophene ring. The reaction conditions often require the use of catalysts and specific temperature controls to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reaction conditions are meticulously controlled. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen or add hydrogen to the molecule.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may yield amines or alcohols.

Scientific Research Applications

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: It is investigated for its potential use in drug development, particularly for its ability to interact with specific biological targets.

Industry: It is used in the development of new materials with unique properties, such as conductive polymers.

Mechanism of Action

The mechanism by which 2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets and modulate their activity, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

2-(acetylamino)-4-phenylthiophene: Lacks the dimethyl groups on the phenyl ring.

2-(acetylamino)-4-(2,4-dichlorophenyl)-3-thiophenecarboxamide: Contains chlorine atoms instead of methyl groups.

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-furanecarboxamide: Contains a furan ring instead of a thiophene ring.

Uniqueness

2-(acetylamino)-4-(2,4-dimethylphenyl)-3-thiophenecarboxamide is unique due to the presence of both the acetylamino group and the dimethyl-substituted phenyl ring, which confer specific chemical properties and biological activities